Cas no 84413-73-0 (Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-)

Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- structure
84413-73-0 structure
Product name:Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
CAS No:84413-73-0
MF:C8H10O2S
MW:170.228801250458
CID:667241
PubChem ID:13331639

Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
    • 1-methoxy-2-[(S)-methylsulfinyl]benzene
    • 1-[(S)-Methanesulfinyl]-2-methoxybenzene
    • 84413-73-0
    • DTXSID80537147
    • Inchi: InChI=1S/C8H10O2S/c1-10-7-5-3-4-6-8(7)11(2)9/h3-6H,1-2H3/t11-/m0/s1
    • InChI Key: KFDMXBDWLHODTQ-NSHDSACASA-N
    • SMILES: COC1=CC=CC=C1S(=O)C

Computed Properties

  • Exact Mass: 170.04015073g/mol
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 45.5Ų

Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- Related Literature

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